Cas no 2253630-20-3 (1H-Benzotriazole, 6-fluoro-5-nitro-)

• Product Name: 1H-Benzotriazole, 6-fluoro-5-nitro-
• CAS No: 2253630-20-3
• MF: C₆H₃FN₄O₂
• MW: 182.112023591995
• CID: 5946413
• PubChem ID: 137935996
• Update Time: 2026-03-11

1H-Benzotriazole, 6-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 6-fluoro-5-nitro-
• EN300-6494729
• 5-Fluoro-6-nitro-2H-benzotriazole
• 5-fluoro-6-nitro-1H-1,2,3-benzotriazole
• 2253630-20-3

• Inchi： 1S/C6H3FN4O2/c7-3-1-4-5(9-10-8-4)2-6(3)11(12)13/h1-2H,(H,8,9,10)
• InChI Key： HJPKPWLCZGQXEP-UHFFFAOYSA-N
• SMILES： N1C2=CC(F)=C([N+]([O-])=O)C=C2N=N1

Computed Properties

• Exact Mass: 182.02400351g/mol
• Monoisotopic Mass: 182.02400351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.744±0.06 g/cm3(Predicted)
• Boiling Point: 497.4±25.0 °C(Predicted)
• pka: 5.29±0.40(Predicted)

Additional information on 1H-Benzotriazole, 6-fluoro-5-nitro-

Introduction to 1H-Benzotriazole, 6-fluoro-5-nitro- (CAS No. 2253630-20-3)

1H-Benzotriazole, 6-fluoro-5-nitro-, identified by the Chemical Abstracts Service Number (CAS No.) 2253630-20-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzotriazole family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of this compound, particularly the presence of a fluorine atom at the 6-position and a nitro group at the 5-position, contribute to its unique chemical properties and reactivity, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The benzotriazole core is a fused tricyclic structure consisting of three benzene rings connected by nitrogen atoms. This framework imparts stability and rigidity to the molecule, which can be advantageous in interactions with biological targets. The introduction of substituents such as fluorine and nitro groups further modulates the electronic and steric properties of the molecule, influencing its binding affinity and metabolic stability. In recent years, there has been a growing interest in fluorinated benzotriazoles due to their enhanced bioavailability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The nitro group in 1H-Benzotriazole, 6-fluoro-5-nitro- adds another layer of complexity to its chemical behavior. Nitro groups are well-known for their ability to participate in various chemical reactions, including nucleophilic aromatic substitution and reduction reactions, which can be exploited in synthetic chemistry. Additionally, the electron-withdrawing nature of the nitro group can influence the electronic distribution within the molecule, potentially affecting its interaction with biological targets. This combination of structural features makes 1H-Benzotriazole, 6-fluoro-5-nitro- a versatile scaffold for designing molecules with tailored biological activities.

Recent studies have highlighted the potential of benzotriazole derivatives as scaffolds for developing novel pharmaceuticals. For instance, research has demonstrated that certain benzotriazoles exhibit antimicrobial, antiviral, and anti-inflammatory properties. The fluorine atom in 1H-Benzotriazole, 6-fluoro-5-nitro- is particularly noteworthy, as fluorine substitution is frequently associated with improved metabolic stability and increased binding affinity to biological targets. This has led to investigations into its use as a pharmacophore in drug design.

In the context of medicinal chemistry, the synthesis of 1H-Benzotriazole, 6-fluoro-5-nitro- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on pre-functionalized benzotriazole precursors followed by fluorination and nitration steps. The choice of reagents and reaction conditions is crucial to ensure regioselectivity and minimize side reactions. Advanced computational methods such as density functional theory (DFT) have been employed to predict reaction outcomes and optimize synthetic pathways.

The biological activity of 1H-Benzotriazole, 6-fluoro-5-nitro- has been explored in several preclinical studies. These investigations have focused on its potential as an inhibitor of various enzymes and receptors implicated in human diseases. For example, preliminary data suggest that this compound may interact with enzymes involved in signal transduction pathways relevant to cancer biology. Additionally, its ability to modulate inflammatory responses has been investigated, making it a candidate for developing anti-inflammatory therapeutics.

The role of fluorine substitution in enhancing drug-like properties cannot be overstated. Fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles due to increased lipophilicity and resistance to metabolic degradation. In 1H-Benzotriazole, 6-fluoro-5-nitro-, the presence of a fluorine atom at the 6-position likely contributes to these favorable properties. This has prompted researchers to explore its potential as a lead compound for further optimization through structure-based drug design approaches.

Advances in analytical techniques have enabled detailed characterization of 1H-Benzotriazole, 6-fluoro-5-nitro-, providing insights into its molecular structure and interactions with biological targets. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its chemical structure and conformational preferences. These studies have also helped identify key binding interactions with proteins and enzymes, providing a foundation for rational drug design.

The development of novel therapeutic agents often involves iterative processes of synthesis, characterization, and biological evaluation. In the case of 1H-Benzotriazole, 6-fluoro-5-nitro-, ongoing research aims to optimize its potency, selectivity, and pharmacokinetic properties through structural modifications. Collaborative efforts between synthetic chemists and biologists are essential in this endeavor, as they bring complementary expertise to address complex challenges in drug discovery.

Future directions in the study of 1H-Benzotriazole, 6-fluoro-5-nitro- may include exploring its potential in combination therapies or investigating its mechanism of action at a molecular level. Additionally, computational modeling techniques such as molecular dynamics simulations can provide valuable insights into how this compound interacts with biological targets over time. These approaches will contribute to a deeper understanding of its therapeutic potential and guide the development of next-generation pharmaceuticals.